Cas no 698366-96-0 (1H-Pyrazole-4-carbonitrile,5-ethyl-3-methyl-1-phenyl-(9CI))

• Product Name: 1H-Pyrazole-4-carbonitrile,5-ethyl-3-methyl-1-phenyl-(9CI)
• CAS No: 698366-96-0
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 1017632
• Update Time: 2022-09-23

1H-Pyrazole-4-carbonitrile,5-ethyl-3-methyl-1-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-ethyl-3-methyl-1-phenyl-(9CI)

• Inchi： 1S/C13H13N3/c1-3-13-12(9-14)10(2)15-16(13)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3
• InChI Key： IZGZPJLVUZOQLD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CC)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 211.111
• Monoisotopic Mass: 211.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2